![molecular formula C27H35N5O3S B2992831 N-cyclohexyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide CAS No. 1045020-72-1](/img/structure/B2992831.png)
N-cyclohexyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-3-(5-{[(cyclohexylcarbamoyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)propanamide is a useful research compound. Its molecular formula is C27H35N5O3S and its molecular weight is 509.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity : Research on derivatives of similar structures has revealed their potential in synthesizing new compounds with significant anti-monoamine oxidase and antitumor activities. For instance, the synthesis of 2-sulfanyl-substituted 3-ethyl-3H-spiro[benzo[h]quinazolin-5,1′-cyclohexane]-4(6H)-ones through reactions with halides has led to compounds exhibiting high biological activity. This underscores the utility of such chemical frameworks in developing therapeutic agents (Markosyan et al., 2015).
Photoredox Catalysis : The compound’s structural analogs have been used in photocatalytic oxidative/reductive cyclization reactions, highlighting a novel strategy for synthesizing sulfonated quinazolinones. This demonstrates the compound's relevance in synthetic organic chemistry, particularly in light of efficient, mild condition methodologies (Qian et al., 2017).
Antibacterial and Antifungal Activity : Some derivatives of related chemical structures have shown promising antibacterial and antifungal activities. The synthesis of substituted 5-phenyltriazolylquinazolinylamino nicotinic acid esters, for example, has led to compounds with excellent growth inhibition activity, comparable to commercial standards like penicillin-G and streptomycin. This illustrates the compound's potential as a basis for developing new antimicrobial agents (Mood et al., 2022).
Copper-Catalyzed Synthesis : The copper-catalyzed C–N coupling and cyclization of similar compounds result in the formation of benzo[4,5]imidazo[1,2-c]pyrimidin-1-amines and their analogs. This method represents a valuable approach in heterocyclic chemistry for constructing complex and biologically relevant structures, further emphasizing the importance of such compounds in medicinal chemistry (Dao et al., 2017).
Properties
IUPAC Name |
N-cyclohexyl-3-[5-[2-(cyclohexylamino)-2-oxoethyl]sulfanyl-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H35N5O3S/c33-23(28-18-9-3-1-4-10-18)16-15-22-26(35)32-25(30-22)20-13-7-8-14-21(20)31-27(32)36-17-24(34)29-19-11-5-2-6-12-19/h7-8,13-14,18-19,22H,1-6,9-12,15-17H2,(H,28,33)(H,29,34) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GINJWFPNPANQKW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CCC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5CCCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H35N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
509.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.